Superior Dual Enzymatic Potency
In the same primary research study, DLC-50 exhibited PARP-1 IC50 of 1.2 nM and HDAC-1 IC50 of 31 nM [1]. By comparison, the more potent dual inhibitor DLC-49 displayed PARP-1 IC50 of 0.53 nM and HDAC-1 IC50 of 17 nM [1], while a previously reported dual inhibitor, compound 4, showed substantially weaker HDAC-1 inhibition (PARP-1 IC50 4.2 nM, HDAC-1 IC50 340 nM) [2].
HDAC-1 IC50 31 nM
Reported 3.5× PARP-1 difference vs Compound 4, 15.8× vs B102
| Evidence Dimension | PARP-1 and HDAC-1 enzymatic inhibition |
|---|---|
| Target Compound Data | PARP-1 IC50 = 1.2 nM; HDAC-1 IC50 = 31 nM |
| Comparator Or Baseline | DLC-49: PARP-1 IC50 = 0.53 nM, HDAC-1 = 17 nM; Compound 4: PARP-1 IC50 = 4.2 nM, HDAC-1 = 340 nM |
| Quantified Difference | DLC-50 is 2.3‑fold less potent on PARP-1 and 1.8‑fold less potent on HDAC-1 than DLC-49, but 3.5‑fold more potent on PARP-1 and 11‑fold more potent on HDAC-1 than compound 4. |
| Conditions | In vitro enzymatic inhibition assays using recombinant PARP-1 and HDAC-1 proteins |
Why This Matters
DLC-50 offers a balanced dual-target potency profile that avoids the excessive enzymatic activity of DLC-49 (which may correlate with off-target effects) while significantly outperforming earlier dual inhibitors in HDAC-1 engagement.
- [1] Wu J, Wang X, Yao Y, Du N, Duan L, Gong P. Design, synthesis and antitumor activities of phthalazinone derivatives as PARP-1 inhibitors and PARP-1/HDAC-1 inhibitors. Bioorg Chem. 2024 Oct;151:107556. DLC-49 IC50: 0.53 nM (PARP-1), 17 nM (HDAC-1). View Source
- [2] Tian Y, et al. Design, synthesis and anticancer activities of novel dual poly(ADP-ribose) polymerase-1/histone deacetylase-1 inhibitors. Bioorg Med Chem Lett. 2020;30(8):127036. Compound 4 IC50: 4.2 nM (PARP-1), 340 nM (HDAC-1). View Source
